Cas no 72569-10-9 (1-(4-hydroxyphenyl)-2,2-dimethylpropan-1-one)

• Product name: 1-(4-hydroxyphenyl)-2,2-dimethylpropan-1-one
• CAS No: 72569-10-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1756410
• PubChem ID: 578047

1-(4-hydroxyphenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-hydroxyphenyl)-2,2-dimethyl-
• 1-(4-hydroxyphenyl)-2,2-dimethyl-1-Propanone
• 1-(4-hydroxyphenyl)-2,2-dimethylpropan-1-one
• EN300-1276764
• 1-(4-Hydroxyphenyl)-2,2-dimethyl-1-propanone #
• 1-(4-Hydroxyphenyl)-2,2-dimethyl-propan-1-one
• DA-30976
• 4'-Hydroxy-2,2-dimethylpropiophenone
• 1-(4-Hydroxy-phenyl)-2,2-dimethyl-propan-1-one
• AKOS017517461
• SCHEMBL759623
• 72569-10-9

• Inchi： InChI=1S/C11H14O2/c1-11(2,3)10(13)8-4-6-9(12)7-5-8/h4-7,12H,1-3H3
• InChI Key： GTFQCBPFABJXEM-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)C1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones